3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide
Description
3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in pharmaceuticals. This compound is also known as CF3NSO2C6H4-3-NO2 and has a molecular weight of 342.7 g/mol.
Scientific Research Applications
Antibacterial Applications
This compound has shown potential in combating bacterial pathogens like Klebsiella pneumoniae. The presence of the chloro atom seems to enhance its antibacterial activity, possibly by stabilizing the molecule within the target enzyme’s active site . It may act on penicillin-binding proteins, leading to cell lysis, which is a promising avenue for developing new antibacterial drugs.
Agricultural Chemistry
In agriculture, similar acetamide derivatives have been utilized as herbicides, demonstrating potent activity against various pests . This suggests that 3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide could be explored for its efficacy in pest control and plant protection.
Material Science
The compound’s structural properties, such as the presence of fluorine and nitro groups, may contribute to the development of novel materials. These materials could have specific applications in electronics or as part of composite materials due to their potential stability and reactivity .
Environmental Science
The environmental impact of such compounds is also a significant area of study. Research could focus on the degradation products of this compound in various environmental conditions and its potential bioaccumulation or toxicity to aquatic and terrestrial life .
Biochemistry
In biochemistry, the compound’s interaction with biological molecules is of interest. It could be used to study enzyme inhibition or as a marker in biochemical assays due to its distinct chemical groups that may interact selectively with biomolecules .
Pharmacology
The pharmacological profile of 3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide is worth exploring. Its structure hints at the possibility of interacting with various biological targets, which could lead to the development of new therapeutic agents .
Analytical Chemistry
In analytical chemistry, this compound could serve as a standard or reagent in chromatographic methods or spectrometry. Its unique chemical signature allows for its use in the qualitative and quantitative analysis of complex mixtures .
Medicinal Chemistry
Lastly, the medicinal chemistry applications are vast. The compound could be a precursor or an intermediate in the synthesis of more complex molecules with potential therapeutic benefits. Its reactivity with various functional groups makes it a valuable tool in drug discovery and development .
properties
IUPAC Name |
3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClFN2O4S/c13-11-7-10(4-5-12(11)14)21(19,20)15-8-2-1-3-9(6-8)16(17)18/h1-7,15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWCHXWUUKLUPRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C2=CC(=C(C=C2)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClFN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-fluoro-N-(3-nitrophenyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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